Cas no 696645-62-2 (5-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)

• Product Name: 5-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• CAS No: 696645-62-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD06011086
• CID: 2107863
• PubChem ID: 655114
• Update Time: 2025-04-21

5-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• SCHEMBL8282611
• HMS2426P03
• DB-099585
• ChemDiv3_014146
• HMS1695H10
• DA-03489
• 842972-14-9
• SMR000015297
• DTXSID40349602
• WCB64562
• F3305-0600
• AKOS016040185
• 5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
• cid_655114
• 2H-indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-
• DTXCID40300672
• MLS000068159
• AKOS000303243
• MFCD06011086
• EU-0099933
• 852-978-0
• EN300-236444
• AKOS016345645
• 5-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylicacid
• CHEMBL1505829
• 696645-62-2
• HMS1513C22
• 2H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-5-methyl-
• BDBM33500
• CCG-202904
• IDI1_029944
• STK345896
• LS-03398
• AKOS000269362
• Z228590090
• ALBB-010009

• MDL： MFCD06011086
• Inchi： 1S/C9H12N2O2/c1-5-2-3-7-6(4-5)8(9(12)13)11-10-7/h5H,2-4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： TYDZWBIBMZLMSH-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC(C)C2)NN=1)=O

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives